Cas no 5332-60-5 (2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-)

2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]- structure
5332-60-5 structure
Product Name:2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
CAS No:5332-60-5
MF:C15H14N2S2
MW:286.415060520172
CID:382108
PubChem ID:219341
Update Time:2025-04-19

2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolethione,3-[2-(phenylamino)ethyl]-
    • 3-(ANILINOMETHYL)-2-BENZOTHIAZOLINETHIONE
    • NSC533
    • DTXSID60967928
    • 3-(2-Anilinoethyl)-1,3-benzothiazole-2(3H)-thione
    • 5332-60-5
    • NSC-533
    • Inchi: 1S/C15H14N2S2/c18-15-17(13-8-4-5-9-14(13)19-15)11-10-16-12-6-2-1-3-7-12/h1-9,16H,10-11H2
    • InChI Key: OLZIKXIFZSYGQX-UHFFFAOYSA-N
    • SMILES: S1C(N(C2C=CC=CC1=2)CCNC1C=CC=CC=1)=S

Computed Properties

  • Exact Mass: 286.06002
  • Monoisotopic Mass: 286.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 72.7Ų

Experimental Properties

  • PSA: 15.27
  • LogP: 4.61740
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